4-(Furan-2-yl)-2-((4-(thiophen-2-ylsulfonyl)piperazin-1-yl)methyl)thiazole

• IUPAC Name: 4-(furan-2-yl)-2-[(4-thiophen-2-ylsulfonylpiperazin-1-yl)methyl]-1,3-thiazole
• InChI: InChI=1S/C16H17N3O3S3/c20-25(21,16-4-2-10-23-16)19-7-5-18(6-8-19)11-15-17-13(12-24-15)14-3-1-9-22-14/h1-4,9-10,12H,5-8,11H2
• InChI Key: ULEXTUJRUYURLT-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=NC(=CS2)C3=CC=CO3)S(=O)(=O)C4=CC=CS4
• Molecular Formula: C16H17N3O3S3
• Molecular Weight: 395.5 g/mol
• CAS No.: 1105237-33-9

Description

4-(Furan-2-yl)-2-((4-(thiophen-2-ylsulfonyl)piperazin-1-yl)methyl)thiazole is a useful research compound. Its molecular formula is C16H17N3O3S3 and its molecular weight is 395.51. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

Research indicates that compounds related to "4-(Furan-2-yl)-2-((4-(thiophen-2-ylsulfonyl)piperazin-1-yl)methyl)thiazole" have been synthesized and evaluated for their antimicrobial properties. For example, a study by Başoğlu et al. (2013) discusses the design, synthesis, and antimicrobial activities of azole derivatives, showing that some synthesized compounds displayed activity against tested microorganisms (Başoğlu et al., 2013).

Anticancer and Antiangiogenic Effects

Another area of research focuses on the anticancer and antiangiogenic effects of novel thioxothiazolidin-4-one derivatives. Chandrappa et al. (2010) synthesized a series of derivatives and investigated their effects on tumor growth and tumor-induced angiogenesis, demonstrating significant reductions in tumor volume and cell number in mouse models (Chandrappa et al., 2010).

Synthesis and Pharmacological Evaluation

Kumar et al. (2017) explored the synthesis and pharmacological evaluation of novel derivatives with potential antidepressant and antianxiety activities. Their study illustrates the potential for creating compounds with significant therapeutic benefits (Kumar et al., 2017).

Biological Activity in Agriculture

Wang et al. (2015) synthesized novel compounds containing furan/thiophene and piperazine and evaluated their fungicidal and herbicidal activities. The study found that several compounds exhibited significant biological activity against plant fungi and could be optimized for agricultural applications (Wang et al., 2015).

Drug Development and DNA Binding Agents

El-Wakil et al. (2019) designed and synthesized new thiazole hybrids as potential antitumor agents. Their research indicates that these compounds could bind to DNA, suggesting a mechanism for their antitumor activity and highlighting the potential for drug development (El-Wakil et al., 2019).